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Compound of Interest

Compound Name:

3-[(4-

Methylphenyl)sulfonyl]propanoic

acid

Cat. No.: B159314 Get Quote

[8] 3-(4-METHYLPHENYL)SULFONYLPROPANOIC ACID | 10154-76-4 - ChemicalBook 3-(4-

METHYLPHENYL)SULFONYLPROPANOIC ACID. 3-(4-

METHYLPHENYL)SULFONYLPROPANOIC ACID,10154-76-4, 3-(4-

METHYLPHENYL)SULFONYLPROPANOIC ACID. CAS号:10154-76-4; 英文名:3-(TOLUENE-

4-SULFONYL)-PROPIONIC ACID; 中文名:3-(4-METHYLPHENYL)SULFONYLPROPANOIC

ACID; CBNumber:CB01491010; 分子式:C10H12O4S; 分子量: ... 1

[2] 3-[(4-methylphenyl)sulfonyl]propanoic acid - ECHA 3-[(4-
methylphenyl)sulfonyl]propanoic acid. EC Number: 233-429-2; CAS Number: 10154-76-4.

Substance information. Hazard classification & labelling. GHS07. Warning. According to the

notifications provided by companies to ECHA in CLP notifications this substance causes

serious eye irritation, causes skin irritation and may cause respiratory irritation. Read more.

CLP notifications. 1. CLP notifications. Last updated 20 December 2025. CLP notifications

provide a summary of the notifications submitted by companies to ECHA as required by the

CLP Regulation. They are not based on a harmonised classification and therefore may not

reflect the official classification of the substance (if any). Read more about the information

provided here. 3

[4] 3-((4-Methylphenyl)thio)propionic acid | C10H12O2S | CID 83694 - PubChem 3-((4-

Methylphenyl)thio)propionic acid | C10H12O2S | CID 83694 - structure, chemical names,
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physical and chemical properties, classification, patents, literature, biological activities,

safety/hazards/toxicity information, supplier lists, and more. ...

7.1. 1 GHS Classification

Pictogram(s)

Danger.

"H301 (100%): Toxic if swallowed [Danger Acute toxicity, oral] H315 (100%): Causes skin

irritation [Warning Skin corrosion/irritation] H318 (100%): Causes serious eye damage

[Danger Serious eye damage/eye irritation] ... "

P261, P264, P264+P265, P270, P271, P280, P301+P316, P302+P352, P304+P340,

P305+P354+P338, P317, P319, P321, P330, P332+P317, P362+P364, P403+P233, P405,

and P501.

"Aggregated GHS information provided per 40 reports by companies from 3 notifications to

the ECHA C&L Inventory. Each notification may be associated with multiple companies." ...

2 Names and Identifiers

"2.1 Computed Descriptors. 2.1.1 IUPAC Name. 3-(4-methylphenyl)sulfanylpropanoic acid.

2.1.2 InChI. InChI=1S/C10H12O2S/c1-8-2-4-9(5-3-8)13-7-6-10(11)12/h2-5H,6-7H2,1H3,

(H,11,12) ... "

2.2 Molecular Formula. C10H12O2S. Computed by PubChem 2.2 (PubChem release

2025.09.15) PubChem.

"2.3 Other Identifiers. 2.3.1 CAS. 13739-35-0. CAS Common Chemistry; ChemIDplus; EPA

DSSTox; European Chemicals Agency (ECHA); FDA Global Substance Registration System

(GSRS) 13739350. ... "

2.4 Synonyms. 2.4.1 Depositor-Supplied Synonyms. 3-[(4-Methylphenyl)thio]propionic acid.

Propanoic acid, 3-[(4-methylphenyl)thio]- 3-((4-Methylphenyl)thio)propionic acid. ...

11 Classification
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11.1 ChemIDplus. ChemIDplus.

11.2 UN GHS Classification. GHS Classification (UNECE)

11.3 NORMAN Suspect List Exchange Classification. NORMAN Suspect List Exchange.

11.4 EPA DSSTox Classification. EPA DSSTox.

11.5 MolGenie Organic Chemistry Ontology. MolGenie. 5

3-[(4-Methylphenyl)sulfonyl]propanoic acid | C10H12O4S | CID 780814 - PubChem 3-[(4-
Methylphenyl)sulfonyl]propanoic acid | C10H12O4S | CID 780814 - structure, chemical

names, physical and chemical properties, classification, patents, literature, biological activities,

safety/hazards/toxicity information, supplier lists, and more. ...

7.1. 1 GHS Classification

Pictogram(s)

Irritant.

Signal.

Warning.

H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation].

H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation].

H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single

exposure; Respiratory tract irritation].

P261, P264, P264+P265, P271, P280, P302+P352, P304+P340, P305+P351+P338, P319,

P321, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501.

"Aggregated GHS information provided per 1 company from 1 notification to the ECHA C&L

Inventory. Each notification may be associated with multiple companies." ...
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2 Names and Identifiers

"2.1 Computed Descriptors. 2.1.1 IUPAC Name. 3-(4-methylphenyl)sulfonylpropanoic acid.

2.1.2 InChI. InChI=1S/C10H12O4S/c1-8-2-4-9(5-3-8)15(13,14)7-6-10(11)12/h2-5H,6-

7H2,1H3,(H,11,12) ... "

2.2 Molecular Formula. C10H12O4S. Computed by PubChem 2.2 (PubChem release

2025.09.15) PubChem.

"2.3 Other Identifiers. 2.3.1 CAS. 10154-76-4. CAS Common Chemistry; ChemIDplus; EPA

DSSTox; European Chemicals Agency (ECHA); FDA Global Substance Registration System

(GSRS) 10154764. ... "

2.4 Synonyms. 2.4.1 Depositor-Supplied Synonyms. 3-(4-

METHYLPHENYL)SULFONYLPROPANOIC ACID. 3-(p-Tolylsulfonyl)propanoic acid. 3-

(Toluene-4-sulfonyl)-propionic acid. ...

11 Classification

11.1 UN GHS Classification. GHS Classification (UNECE)

11.2 MolGenie Organic Chemistry Ontology. MolGenie. 6 In-Depth Technical Guide:

Toxicological Profile of 3-[(4-Methylphenyl)sulfonyl]propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. The information contained herein is compiled from publicly

available sources and is not exhaustive. It is not a substitute for a comprehensive safety data

sheet (SDS) or a formal risk assessment.

Introduction
3-[(4-Methylphenyl)sulfonyl]propanoic acid, with the CAS number 10154-76-4, is a chemical

compound containing a sulfonyl group. This guide provides a summary of the available

toxicological data for this compound to support research and development activities. Due to the

limited availability of in-depth, publicly accessible toxicological studies, this document primarily
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relies on harmonized hazard classifications and information extrapolated from related chemical

structures.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid is presented below.

Property Value

IUPAC Name 3-(4-methylphenyl)sulfonylpropanoic acid

Synonyms
3-(p-Tolylsulfonyl)propanoic acid, 3-(Toluene-4-

sulfonyl)-propionic acid

CAS Number 10154-76-4

Molecular Formula C10H12O4S

Molecular Weight 228.26 g/mol

Toxicological Data Summary
Comprehensive quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or NOAEL

(No-Observed-Adverse-Effect-Level), for 3-[(4-Methylphenyl)sulfonyl]propanoic acid are not

readily available in the public domain. The toxicological information is primarily derived from the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification
The following table summarizes the GHS hazard classifications for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid based on notifications to the European Chemicals

Agency (ECHA).[2]
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Hazard Class Hazard Statement Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation
GHS07 (Irritant) Warning

Eye Irritation
H319: Causes serious

eye irritation
GHS07 (Irritant) Warning

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
GHS07 (Irritant) Warning

Acute Toxicity
No specific studies detailing the acute oral, dermal, or inhalation toxicity of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid were identified. The GHS classification suggests that

the primary acute effects are irritant in nature.

Chronic Toxicity, Carcinogenicity, and Genotoxicity
There is no publicly available data on the chronic toxicity, carcinogenicity, or genotoxicity of 3-
[(4-Methylphenyl)sulfonyl]propanoic acid.

Experimental Protocols
Detailed experimental protocols for toxicological studies on 3-[(4-
Methylphenyl)sulfonyl]propanoic acid are not available due to the absence of published

studies. For researchers planning to conduct such studies, standardized guidelines such as

those from the Organisation for Economic Co-operation and Development (OECD) for the

Testing of Chemicals should be followed.

As a general reference, a workflow for a common in vitro cytotoxicity assay is provided below.
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Preparation

Exposure

Assay

Data Analysis
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(e.g., HepG2, A549)

Incubation of Cells
with Compound (24-72h)

Test Compound Preparation
(Serial Dilutions)

Addition of Cytotoxicity Reagent
(e.g., MTT, PrestoBlue)

Measurement of Signal
(e.g., Absorbance, Fluorescence)

Calculation of Cell Viability
and IC50 Value

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro cytotoxicity assay.

Potential Signaling Pathways
Specific signaling pathways affected by 3-[(4-Methylphenyl)sulfonyl]propanoic acid have

not been elucidated. However, compounds containing a sulfonyl group are known to interact

with various biological targets. Sulfonamides and sulfones have been reported to act as

inhibitors of enzymes such as 11β-hydroxysteroid dehydrogenase type 1, α-glucosidase, and

protein tyrosine phosphatase 1B. They can also act as agonists for the insulin receptor tyrosine
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kinase. These interactions are often involved in the regulation of glucose metabolism and

insulin signaling.

The following diagram illustrates a generalized view of how a sulfonyl-containing compound

might interact with cellular signaling pathways, based on the known activities of this chemical

class.

Potential Cellular Interactions Potential Downstream Effects

Sulfonyl-Containing
Compound

Enzyme Inhibition
(e.g., PTP1B, α-glucosidase)inhibits

Receptor Agonism
(e.g., Insulin Receptor)

activates

Modulation of
Glucose Metabolism

Alteration of
Insulin Signaling

Click to download full resolution via product page

Caption: Potential interactions of sulfonyl compounds with signaling pathways.

Important Note: The depicted pathways are generalized for the sulfonyl chemical class and

have not been specifically demonstrated for 3-[(4-Methylphenyl)sulfonyl]propanoic acid.

Conclusion and Future Directions
The currently available data on the toxicology of 3-[(4-Methylphenyl)sulfonyl]propanoic acid
is limited to GHS hazard classifications, indicating it is an irritant to the skin, eyes, and

respiratory system. There is a clear need for comprehensive toxicological studies to determine

its acute and chronic toxicity, as well as its potential for genotoxicity and carcinogenicity. Future

research should focus on in vitro and in vivo studies following standardized protocols to

establish a robust safety profile for this compound. Understanding its mechanism of action and

interaction with cellular signaling pathways will also be crucial for any potential therapeutic

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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